Cas no 61081-27-4 (Acetonitrile, [(2-fluorophenyl)thio]-)

• Product Name: Acetonitrile, [(2-fluorophenyl)thio]-
• CAS No: 61081-27-4
• MF: C₈H₆FNS
• MW: 167.203343868256
• CID: 492678
• PubChem ID: 28403752
• Update Time: 2025-04-19

Acetonitrile, [(2-fluorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(2-fluorophenyl)thio]-
• 2-(2-fluorophenyl)sulfanylacetonitrile

• Inchi： 1S/C8H6FNS/c9-7-3-1-2-4-8(7)11-6-5-10/h1-4H,6H2
• InChI Key： GKYWWBXVQGKROM-UHFFFAOYSA-N
• SMILES： S(CC#N)C1C=CC=CC=1F

Computed Properties

• Exact Mass: 167.02058
• Monoisotopic Mass: 167.02049853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers